5-tert-butyl-3-isopropyl-1-methyl-1,4-dihydroimidazo[4,5-c]pyrazole

• IUPAC Name: 5-tert-butyl-1-methyl-3-propan-2-yl-4H-imidazo[4,5-c]pyrazole
• InChI: InChI=1S/C12H20N4/c1-7(2)8-9-10(16(6)15-8)14-11(13-9)12(3,4)5/h7H,1-6H3,(H,13,14)
• InChI Key: APPYTOQDLNZHLF-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=NN(C2=C1NC(=N2)C(C)(C)C)C
• Molecular Formula: C12H20N4
• Molecular Weight: 220.31 g/mol

Description

5-tert-butyl-3-isopropyl-1-methyl-1,4-dihydroimidazo[4,5-c]pyrazole is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is a heterocyclic organic molecule that contains a pyrazole ring and an imidazole ring. The unique structure of this compound makes it an attractive candidate for use in a wide range of applications, including pharmaceuticals, agrochemicals, and materials science.

Mechanism of Action

The mechanism of action of 5-tert-butyl-3-isopropyl-1-methyl-1,4-dihydroimidazo[4,5-c]pyrazole is not fully understood. However, it is believed to exert its pharmacological effects by modulating the activity of various enzymes and signaling pathways in the body.
Biochemical and Physiological Effects:
Studies have shown that this compound can exert a range of biochemical and physiological effects. These include reducing inflammation, inhibiting the growth of cancer cells, and reducing pain and fever.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 5-tert-butyl-3-isopropyl-1-methyl-1,4-dihydroimidazo[4,5-c]pyrazole in lab experiments is its potency and selectivity. This compound has been shown to exhibit high levels of activity against specific targets, making it an attractive candidate for drug development. However, one of the limitations of using this compound is its relatively complex synthesis method, which can make it challenging to produce in large quantities.

Future Directions

There are several future directions for research on 5-tert-butyl-3-isopropyl-1-methyl-1,4-dihydroimidazo[4,5-c]pyrazole. One area of interest is the development of new synthetic methods that can produce this compound more efficiently and cost-effectively. Another area of research is the investigation of its potential applications in materials science, where it may be useful as a catalyst or in the development of new materials with unique properties. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its potential applications in the treatment of various diseases.

Synthesis Methods

The synthesis of 5-tert-butyl-3-isopropyl-1-methyl-1,4-dihydroimidazo[4,5-c]pyrazole can be achieved through several methods. One of the most common methods involves the reaction of 4,5-diamino-1H-imidazole with 1,3-diaryl-2-propen-1-ones in the presence of a Lewis acid catalyst. This method has been shown to produce high yields of the desired product.

Scientific Research Applications

5-tert-butyl-3-isopropyl-1-methyl-1,4-dihydroimidazo[4,5-c]pyrazole has been the subject of extensive research due to its potential applications in various fields. In the pharmaceutical industry, this compound has been shown to exhibit potent anti-inflammatory and analgesic properties. It has also been investigated as a potential treatment for cancer due to its ability to inhibit the growth of cancer cells.